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Compound of Interest

Compound Name: 1-Butanone, 3-hydroxy-1-phenyl-

Cat. No.: B079980

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling 1-Butanone, 3-hydroxy-1-phenyl-, outlining crucial operational and disposal plans to
foster a culture of safety and build trust in your laboratory practices.

Essential Safety Information at a Glance

While a specific Safety Data Sheet (SDS) for 1-Butanone, 3-hydroxy-1-phenyl- is not readily
available, data from structurally similar compounds, such as its isomer 3-hydroxy-3-phenyl-
butan-2-one, indicate that it should be handled with care. The primary hazards are expected to
be skin irritation, serious eye damage, and respiratory irritation.

Quantitative Data Summary

Property Value Source
Molecular Formula C10H1202 PubChem[1]
Molecular Weight 164.20 g/mol PubChem[1][2]
CAS Number 13505-39-0 Guidechem[3]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table summarizes the recommended PPE for handling 1-Butanone, 3-hydroxy-1-

phenyl-.
Personal Protective .
Body Part . Specification
Equipment
Weatr tightly fitting safety
goggles. A face shield is
Eyes/Face Safety Goggles/Face Shield recommended when handling
larger quantities or when there
is a splash hazard.
Nitrile or neoprene gloves are
) ) ) recommended. Inspect gloves
Skin Chemical Resistant Gloves

for any signs of degradation or

puncture before use.

Lab Coat/Impervious Clothing

Wear a flame-resistant lab
coat. For larger quantities or
splash potential, consider a
chemical-resistant apron or

suit.

Respiratory

Respirator

If ventilation is inadequate or if
aerosols or dusts are
generated, use a NIOSH-
approved respirator with an

appropriate cartridge.

Procedural Guidance: From Handling to Disposal

Adherence to standardized procedures is critical for minimizing risks. The following sections

provide step-by-step guidance for key operations involving 1-Butanone, 3-hydroxy-1-phenyl-.

Handling and Storage

o Ventilation: Always handle this chemical in a well-ventilated area, preferably within a

chemical fume hood.

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.benchchem.com/product/b079980?utm_src=pdf-body
https://www.benchchem.com/product/b079980?utm_src=pdf-body
https://www.benchchem.com/product/b079980?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[4]

[5]

o Personal Hygiene: Avoid contact with skin and eyes. Do not eat, drink, or smoke in the
handling area. Wash hands thoroughly after handling.[6]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[7]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, administer oxygen. If not breathing, give
Inhalation o o ] ) )
artificial respiration. Seek immediate medical

attention.[7]

Immediately remove all contaminated clothing.
, Wash the affected area with plenty of soap and
Skin Contact o )
water. If skin irritation occurs, seek medical

advice.[7]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o i )

do. Continue rinsing. Immediately call a poison

center or doctor.[7]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion _ _ . .
unconscious person. Seek immediate medical

attention.[8]

Spill Cleanup Protocol

In the event of a spill, a calm and methodical response is necessary to ensure safety and
minimize environmental contamination.
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e Evacuate: Immediately evacuate non-essential personnel from the spill area.
e Ventilate: Ensure the area is well-ventilated.
» Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.

o Collect: Carefully collect the absorbed material using spark-proof tools and place it into a
suitable, labeled container for disposal.

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

» Dispose: Dispose of the waste in accordance with local, state, and federal regulations.

Disposal Plan

Chemical waste must be managed responsibly to protect the environment.

» Containerization: Collect waste 1-Butanone, 3-hydroxy-1-phenyl- and contaminated
materials in a clearly labeled, sealed container.

e Segregation: Do not mix with other waste streams unless explicitly instructed to do so by
your institution's environmental health and safety (EHS) office.

o Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal
company, following all institutional and regulatory guidelines.[6][9]

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 1-Butanone, 3-
hydroxy-1-phenyl-.
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Safe Handling Workflow for 1-Butanone, 3-hydroxy-1-phenyl-

Preparation

- Review SDS
- Don PPE

Handling
- Use in Fume Hood
- Avoid Ignition Sources

Spill Response
- Evacuate & Ventilate
- Contain & Collect
- Decontaminate

First Aid
- Follow Procedure for
Inhalation, Skin/Eye Contact, Ingestion

Storage
- Tightly Closed Container
- Cool, Dry, Ventilated Area

Disposal
- Labeled, Sealed Container
- Follow Regulations

Click to download full resolution via product page

Caption: This diagram outlines the key steps for the safe handling of 1-Butanone, 3-hydroxy-
1-phenyl-, from initial preparation to final disposal, including emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling 1-
Butanone, 3-hydroxy-1-phenyl-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079980#personal-protective-equipment-for-handling-
1-butanone-3-hydroxy-1-phenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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